Cas no 170570-78-2 (1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione)

• Product Name: 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione
• CAS No: 170570-78-2
• MF: C₁₁H₈F₂O₄
• MW: 242.175630569458
• MDL: MFCD03419786
• CID: 2857589
• PubChem ID: 12080913
• Update Time: 2025-06-13

1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione
• DTXSID501215001
• BBL038466
• AKOS000308308
• 1-(1,3-Benzodioxol-5-yl)-4,4-difluoro-1,3-butanedione
• CS-0270637
• 1-(2H-1,3-BENZODIOXOL-5-YL)-4,4-DIFLUOROBUTANE-1,3-DIONE
• 1-(Benzo[d][1,3]dioxol-5-yl)-4,4-difluorobutane-1,3-dione
• STK312106
• 1-(1.3-benzodioxol-5-yl)-4,4-difluorobutane-1.3-dione
• 1-(1,3-benzodioxol-5-yl)-4,4-difluoro-butane-1,3-dione
• SCHEMBL6343290
• 170570-78-2
• EN300-228455

• MDL： MFCD03419786
• Inchi： 1S/C11H8F2O4/c12-11(13)8(15)4-7(14)6-1-2-9-10(3-6)17-5-16-9/h1-3,11H,4-5H2
• InChI Key： BRRBBKKSUKYMEU-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC2=C(C=1)OCO2)=O)=O)F

Computed Properties

• Exact Mass: 242.03906506Da
• Monoisotopic Mass: 242.03906506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione

Comprehensive Overview of 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione (CAS No. 170570-78-2)

In the realm of specialty chemicals, 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione (CAS No. 170570-78-2) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This difluorinated diketone derivative, featuring a 1,3-dioxaindane moiety, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular architecture, characterized by the presence of fluorine atoms and a cyclic acetal group, contributes to its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 170570-78-2 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents. Recent trends in green chemistry and sustainable synthesis have amplified interest in fluorinated compounds like this one, as they often exhibit enhanced bioavailability and metabolic stability. Industry professionals frequently search for "1,3-dioxaindane derivatives" or "difluorobutane-1,3-dione applications," reflecting its relevance in drug discovery and functional material design.

From a synthetic perspective, 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione demonstrates remarkable utility as a building block for heterocyclic compounds. Its β-diketone functionality enables chelation with metal ions, a property exploited in catalysis and coordination chemistry. Researchers investigating "fluorinated β-diketones" or "CAS 170570-78-2 synthesis" will find this compound particularly intriguing due to its balanced lipophilicity and electronic effects imparted by the difluoromethylene group.

The compound's thermal stability and solubility profile make it suitable for advanced material applications. In polymer science, derivatives of 1,3-dioxaindan are explored as monomers for high-performance resins. Meanwhile, the fluorine substitution pattern in 4,4-difluorobutane-1,3-dione scaffolds has shown promise in modifying surface properties of coatings. These characteristics align with current market demands for "specialty fluorochemicals" and "functionalized diketones," as evidenced by patent literature and academic publications.

Quality control of CAS 170570-78-2 requires rigorous analytical methods, typically involving HPLC, NMR, and mass spectrometry. The compound's purity is crucial for reproducible results in medicinal chemistry projects targeting enzyme inhibition or receptor modulation. Safety data sheets emphasize standard laboratory precautions, though its classification falls outside hazardous material categories. This aspect makes it attractive for industrial-scale applications where process safety and regulatory compliance are paramount considerations.

Emerging research directions for 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione include its potential in photoactive materials and electronic devices. The conjugated system formed by its diketone core interacts with light in ways that interest optoelectronics researchers. Furthermore, the 1,3-dioxolane fragment may contribute to improved solubility in organic photovoltaics—a hot topic in renewable energy solutions. Such applications respond to frequent queries about "fluorinated materials for energy storage" and "advanced organic semiconductors."

In summary, 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione represents a multifaceted compound bridging several cutting-edge technologies. Its CAS registry number 170570-78-2 connects diverse research communities exploring fluorine chemistry, medicinal intermediates, and functional materials. As synthetic methodologies advance and application spaces expand, this compound will likely maintain its position as a subject of scientific inquiry and industrial innovation.